1-Chloro-4-(1-chloroethyl)benzene
Overview
Description
1-Chloro-4-(1-chloroethyl)benzene is a chemical compound with the molecular formula C8H8Cl2 . It has a molecular weight of 175.06 . The IUPAC name for this compound is 1-chloro-4-(1-chloroethyl)benzene .
Molecular Structure Analysis
The molecular structure of 1-Chloro-4-(1-chloroethyl)benzene consists of a benzene ring with a chlorine atom and a chloroethyl group attached to it . The average mass of the molecule is 175.055 Da and the monoisotopic mass is 174.000305 Da .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Chloro-4-(1-chloroethyl)benzene, focusing on six unique fields:
Organic Synthesis
1-Chloro-4-(1-chloroethyl)benzene: is widely used as an intermediate in organic synthesis. Its structure allows it to participate in various chemical reactions, making it valuable for creating more complex molecules. Researchers often use it to synthesize pharmaceuticals, agrochemicals, and other organic compounds .
Polymer Chemistry
In polymer chemistry, 1-Chloro-4-(1-chloroethyl)benzene serves as a monomer or a comonomer in the production of specialty polymers. These polymers can exhibit unique properties such as enhanced thermal stability, chemical resistance, and mechanical strength, which are beneficial in advanced material applications .
Material Science
This compound is also utilized in material science for the development of new materials with specific properties. For instance, it can be used to create materials with tailored electrical conductivity or optical properties, which are essential in the fields of electronics and photonics .
Medicinal Chemistry
In medicinal chemistry, 1-Chloro-4-(1-chloroethyl)benzene is used as a building block for the synthesis of various bioactive molecules. Its derivatives can exhibit significant pharmacological activities, making it a crucial component in the development of new drugs and therapeutic agents .
Agrochemical Research
The compound is also important in agrochemical research. It is used to synthesize herbicides, insecticides, and fungicides. These agrochemicals help in protecting crops from pests and diseases, thereby improving agricultural productivity and sustainability .
Environmental Chemistry
In environmental chemistry, 1-Chloro-4-(1-chloroethyl)benzene is studied for its behavior and impact in the environment. Researchers investigate its degradation pathways, persistence, and potential toxicity to understand its environmental footprint and develop strategies for its safe disposal or remediation .
properties
IUPAC Name |
1-chloro-4-(1-chloroethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOCHRVHWICTPLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90450398 |
Source
|
| Record name | 1-chloro-4-(1-chloroethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90450398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-4-(1-chloroethyl)benzene | |
CAS RN |
20001-65-4 |
Source
|
| Record name | 1-chloro-4-(1-chloroethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90450398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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